molecular formula C18H16N4O2 B8498874 N-[4-(2-oxopyrrolidin-1-yl)phenyl]-1H-indazole-3-carboxamide

N-[4-(2-oxopyrrolidin-1-yl)phenyl]-1H-indazole-3-carboxamide

Cat. No.: B8498874
M. Wt: 320.3 g/mol
InChI Key: XCFHLVXOAGNVGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(2-oxopyrrolidin-1-yl)phenyl]-1H-indazole-3-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H16N4O2

Molecular Weight

320.3 g/mol

IUPAC Name

N-[4-(2-oxopyrrolidin-1-yl)phenyl]-1H-indazole-3-carboxamide

InChI

InChI=1S/C18H16N4O2/c23-16-6-3-11-22(16)13-9-7-12(8-10-13)19-18(24)17-14-4-1-2-5-15(14)20-21-17/h1-2,4-5,7-10H,3,6,11H2,(H,19,24)(H,20,21)

InChI Key

XCFHLVXOAGNVGA-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)N(C1)C2=CC=C(C=C2)NC(=O)C3=NNC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 50 mg 1H-Indazole-3-carboxylic acid in 2 mL DCM and 0.2 mL NEt3, 108 mg 1-(4-Amino-phenyl)-pyrrolidin-2-one and 79 mg BOP-Cl were added at RT and the mixture was stirred for 16 h. After the addition of 5 mL water the mixture was filtered through a chem elut® cartridge by elution with ethyl acetate and then concentrated under reduced pressure. The residue was directly subjected to the subsequent alkylation reaction without further purification.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
108 mg
Type
reactant
Reaction Step One
Quantity
79 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0.2 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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